Cas no 72351-37-2 (1-Benzhydrylazetidine-3-carbaldehyde)

• Product Name: 1-Benzhydrylazetidine-3-carbaldehyde
• CAS No: 72351-37-2
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• MDL: MFCD16556178
• CID: 1034517
• PubChem ID: 20342254
• Update Time: 2025-06-08

1-Benzhydrylazetidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydrylazetidine-3-carbaldehyde
• LogP
• SCHEMBL84789
• AS-39254
• AKOS016014464
• SB51295
• 72351-37-2
• DTXSID00605716
• CS-0380565
• 1-diphenylmethyl-3-formylazetidine
• MFCD16556178
• HMXVLPIZABNUPW-UHFFFAOYSA-N
• 1-(Diphenylmethyl)azetidine-3-carbaldehyde
• J-504219
• DB-311790
• 1-Diphenylmethyl-3-azetidinecarboxaldehyde

• MDL： MFCD16556178
• Inchi： 1S/C17H17NO/c19-13-14-11-18(12-14)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,13-14,17H,11-12H2
• InChI Key： HMXVLPIZABNUPW-UHFFFAOYSA-N
• SMILES： O=CC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 251.13111
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 356°C at 760 mmHg
• Flash Point: 126.8°C
• Refractive Index: 1.657
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-Benzhydrylazetidine-3-carbaldehyde

1-Benzhydrylazetidine-3-carbaldehyde (CAS No. 72351-37-2): A Versatile Building Block in Modern Organic Synthesis

The compound 1-Benzhydrylazetidine-3-carbaldehyde (CAS No. 72351-37-2) is a highly specialized azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular scaffold, featuring a benzhydryl group and an aldehyde functionality, makes it a valuable intermediate for synthesizing complex molecules. Researchers frequently explore its applications in drug discovery, particularly for designing central nervous system (CNS) therapeutics due to its ability to cross the blood-brain barrier.

In recent years, the demand for heterocyclic compounds like 1-Benzhydrylazetidine-3-carbaldehyde has surged, driven by trends in precision medicine and targeted drug delivery. Its azetidine ring offers improved metabolic stability compared to traditional pyrrolidine or piperidine analogs, a feature highly sought after in kinase inhibitor development. The aldehyde group further enhances its utility as a cross-coupling partner in reactions such as reductive amination or nucleophilic additions.

The synthesis of CAS 72351-37-2 typically involves multi-step protocols starting from azetidine-3-carboxylic acid derivatives, with the benzhydryl protection introduced to stabilize the reactive nitrogen center. This process aligns with modern green chemistry principles, as newer catalytic methods reduce waste generation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity, with the formyl proton appearing as a distinctive singlet around 9.5 ppm in ¹H-NMR.

From a structure-activity relationship (SAR) perspective, the steric bulk of the diphenylmethyl group in 1-Benzhydrylazetidine-3-carbaldehyde influences receptor binding affinity in numerous G protein-coupled receptor (GPCR) targets. Computational studies using molecular docking suggest this moiety fits well into hydrophobic pockets of dopamine and serotonin receptors, explaining its prevalence in neuropharmacology research. These insights address common queries about "azetidine vs. pyrrolidine bioactivity" in medicinal chemistry forums.

Industrial applications of 72351-37-2 extend beyond pharmaceuticals. Its derivatives show promise in advanced material science, particularly as ligands for transition metal catalysts in asymmetric synthesis. The compound's chiral center at the 3-position enables the construction of enantiomerically pure compounds, a critical requirement for chiral auxiliaries in total synthesis. Such versatility responds to growing market needs for custom synthesis building blocks in academia and industry.

Stability studies indicate that 1-Benzhydrylazetidine-3-carbaldehyde requires storage under inert atmosphere at low temperatures to prevent aldehyde oxidation or azetidine ring degradation. These handling protocols mirror best practices for similar N-protected amino aldehydes, a frequent topic in chemical storage FAQ sections. When properly stabilized, the compound demonstrates excellent shelf life, making it practical for high-throughput screening workflows.

The future trajectory for CAS 72351-37-2 research appears closely tied to breakthroughs in bioconjugation techniques and PROTAC technology. Its aldehyde handle proves invaluable for creating pH-sensitive drug conjugates, addressing current interests in tumor microenvironment targeting. Additionally, the compound's modular design facilitates combinatorial chemistry approaches, answering industry demands for diverse chemical libraries in lead optimization.